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For Researchers, Scientists, and Drug Development Professionals

Nitrous acid (HONO), a crucial intermediate in atmospheric and biochemical nitrogen cycles,
exhibits a rich and complex photochemistry. Its ability to absorb ultraviolet radiation and
subsequently dissociate into reactive species, most notably the hydroxyl radical (¢OH),
positions it as a key player in initiating oxidative chemical processes. This technical guide
provides a comprehensive overview of the core photochemical properties of nitrous acid, with
a focus on quantitative data, experimental methodologies, and reaction pathways relevant to
research and development in the chemical and life sciences.

Core Photochemical Properties

The photochemical behavior of nitrous acid is governed by its absorption of light, leading to
the breaking of the H-O or O-N bonds. The primary photochemical process in both the gas and
aqueous phases is the formation of a hydroxyl radical and a nitric oxide radical.

HONO + hv (A < 400 nm) — *OH + *NO

This reaction is of significant interest due to the high reactivity of the hydroxyl radical, which
can initiate a cascade of secondary reactions.

Absorption Cross-Sections

The absorption of ultraviolet (UV) radiation by nitrous acid is wavelength-dependent. The UV
absorption spectrum of gaseous HONO features distinct vibrational bands in the 300-400 nm
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range.[1][2] Recent studies have highlighted discrepancies in previously published absorption
cross-sections, suggesting that historical data may have overestimated these values by 22-
34%.[2][3] Accurate absorption cross-section data is critical for precise measurements of
HONO concentrations and for calculating photolysis rates in various models.

Table 1: UV Absorption Cross-Sections of Gaseous Nitrous Acid (HONO)

Absorption Cross-Section
Wavelength (nm) Reference
(x 10—2° cm2/molecule)

Region of significant
340 - 380 . o [4]
absorption with distinct bands

Re-evaluated, lower values
360 - 390 _ [2][3]
than previously reported

365 Prominent absorption band [5]

371 Peak absorption [6]
Used for monitoring HONO

372 , [1]
concentration

New absorption peaks
386, 371, 358, 347 _ o _ [1]
observed in specific reactions

Note: The exact values of absorption cross-sections can be found in the cited literature. Recent
research suggests a systematic overestimation in historical data.[2][3]

Photolysis Quantum Yields

The quantum yield (®) of a photochemical reaction represents the efficiency of a specific
process per photon absorbed. For nitrous acid, the quantum yield for the production of
hydroxyl radicals is a key parameter. In the gas phase, the quantum yield for HONO photolysis
is considered to be close to unity.[5] In the aqueous phase, the quantum yield is influenced by
factors such as pH and temperature.[1][7]

Table 2: Photolysis Quantum Yields of Nitrous Acid (HONO) and Related Species
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Quantum
. Wavelength  Yield (®) for Conditions/ Reference(s
Species Phase
(nm) *OH Notes )
production
Recommend
ed value of
HONO Gas 365+5 0.92+0.16 ] [5]
unity often
used.
HONO Aqueous 355 0.25+0.03 - [8]
~8 times
Temperature
HONO Aqueous 274 K greater than [11[7]
dependent.
H20NO+
Temperature
H20NO* Aqueous 274 K - [1][7]
dependent.
NO2- Aqueous 355 0.036 - [1]
H20NO* Aqueous 355 0.116 - [1]
HONO Aqueous 355 0.231 - [1]
Wavelength
and
HONO Agueous 371.1,354.6 ~0.02 [6]
temperature
dependent.
Wavelength
and
HONO Aqueous 337.1,298.5 ~0.06 [6]
temperature
dependent.

Reaction Rate Constants

The photochemically generated radicals from nitrous acid photolysis readily react with other

molecules. The rate constants for these reactions are crucial for understanding the overall

chemical kinetics.
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Table 3: Selected Reaction Rate Constants Involving Nitrous Acid and its Photoproducts

Reactants Products Rate Constant  Phase Reference(s)
3.76 x 107
*OH + HONO NO2z + H20 Aqueous [8]
dms3/mol-s
HNO2—-NO:2 Reversible
NO2z + HONO ] Aqueous [8]
adduct reaction
HNO2-NO:2 3.0x103s71
HNOs + NO Aqueous [8]
adduct (decay)
4-chlorobiphenyl  4-PCB-OH (9.0+1)x 10°
Aqueous [1]
+ +OH adduct L/mol-s
OHHO2NO:2 (1.58 £ 0.03) x
*OH + HO2NO:2 Aqueous [1]
adduct 10° L/mol-s

Experimental Protocols

The study of nitrous acid photochemistry involves specialized experimental setups for its
generation, handling, and analysis due to its inherent instability.

Generation of Nitrous Acid

A common laboratory method for generating gaseous HONO is the reaction of a strong acid,
such as hydrochloric acid (HCI), with a nitrite salt, typically sodium nitrite (NaNO2).[4][9]

NaNO:z(s) + HCI(g) — HONO(g) + NaCl(s)

For aqueous phase studies, nitrous acid is typically prepared in situ by acidifying a solution of
sodium nitrite.[10] The pH of the solution is critical as it determines the equilibrium between
HONO and the nitrite ion (NO27).[11]

Detection and Quantification

Several analytical techniques are employed to measure HONO concentrations and its
photolysis products:
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» UV-Visible Spectroscopy: This method relies on the characteristic absorption bands of
HONO in the UV-visible region (around 340-380 nm) for quantification.[1][4] Differential
Optical Absorption Spectroscopy (DOAS) is a sensitive technique that utilizes the differential
absorption cross-sections.[4]

o Fourier Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy can be used to measure
HONO by detecting its vibrational modes, such as the trans-vs mode at 1263 cm~1.[4]

o Laser Flash Photolysis: This technique is used to study the kinetics of transient species. A
laser pulse initiates the photolysis of HONO, and the subsequent formation and decay of
radicals like *OH are monitored using time-resolved spectroscopy.[1][8]

o Cavity-Enhanced Absorption Spectroscopy: Techniques like Incoherent Broadband Cavity-
Enhanced Absorption Spectroscopy (IBBCEAS) provide high sensitivity for measuring gas-
phase HONO concentrations.[2][12]

o Chemical Derivatization and Chromatography: HONO and its products can be trapped by
reacting them with specific reagents to form stable derivatives, which are then analyzed
using techniques like ion chromatography.[12][13]

The following diagram illustrates a typical experimental workflow for studying the aqueous
phase photolysis of nitrous acid.
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A typical workflow for aqueous HONO photolysis experiments.

Signaling Pathways and Reaction Mechanisms

The photolysis of nitrous acid initiates a series of reactions that are fundamental to
atmospheric chemistry and have implications in biological systems.

Atmospheric Chemistry

In the troposphere, the photolysis of HONO is a primary source of hydroxyl radicals, especially
during the early morning hours.[6] These *OH radicals are highly reactive and drive the
oxidation of volatile organic compounds (VOCs) and other pollutants, contributing to the
formation of ozone and secondary organic aerosols.
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The following diagram illustrates the central role of HONO photolysis in atmospheric oxidative
chemistry.

Sunlight
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Role of HONO photolysis in the atmosphere.

Aqueous Phase Reactions
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In aqueous environments such as atmospheric water droplets or biological fluids, the
photochemistry of nitrous acid is more complex due to the presence of water and other
solutes. The primary photolysis still yields *OH and *NO. However, secondary reactions can
occur, including the reaction of «OH with HONO itself.[8] Furthermore, the photolysis of other
nitrogen-containing species, such as nitrates (NOs™~), can serve as a source of HONO.[13][14]
[15] The photolysis of particulate nitrate has been identified as a potentially significant, yet
uncertain, source of atmospheric HONO.[13][14]

Biochemical Implications

Nitrous acid is involved in various biochemical processes, including nitrogen metabolism.[16]
It can react with amines to form nitrosamines, a class of compounds known for their
carcinogenic potential.[10][16] The in situ generation of the reactive nitrosonium ion (*NO) from
nitrous acid is a key step in these reactions.[10] While the direct photochemical properties of
HONO in drug development are less explored, the generation of reactive nitrogen species
(RNS) and reactive oxygen species (ROS) from its photolysis could be relevant in
photodynamic therapy or in understanding the light-induced degradation of pharmaceuticals
containing nitro or amino functionalities.

The diagram below outlines the reaction of a primary amine with nitrous acid to form a
diazonium salt, a versatile intermediate in organic synthesis.

Sodium Nitrite Strong Acid Primary Amine
(NaNO2) (e.g., HC]) (R-NH2)
&%otonaﬁy *NO
Nitrous Acid : .
(HONO) N-Nitrosamine

automerization &

ehydration Dehydration
Nitrosonium Ion Diazonium Salt
(*NO) (R-N2%)
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Formation of diazonium salts from primary amines and nitrous acid.

Conclusion

The photochemical properties of nitrous acid are of fundamental importance in diverse
scientific fields. Its role as a primary source of hydroxyl radicals makes it a key initiator of
atmospheric oxidation. A thorough understanding of its absorption cross-sections, quantum
yields, and reaction kinetics is essential for accurate modeling of atmospheric processes and
for potential applications in controlled chemical synthesis and degradation studies. The
experimental protocols and reaction pathways detailed in this guide provide a solid foundation
for researchers and professionals working with this reactive nitrogen species. The ongoing
refinement of fundamental data, such as absorption cross-sections, will continue to improve our
understanding of the multifaceted role of nitrous acid in the environment and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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